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Compound of Interest

Compound Name: 3-Fluorobenzylamine

Cat. No.: B089504

An In-depth Technical Guide to 3-Fluorobenzylamine: Chemical Properties, Structure, and
Applications

Introduction

3-Fluorobenzylamine is a versatile chemical intermediate recognized for its significant role in
the pharmaceutical, agrochemical, and material science industries.[1] Characterized by a
fluorine atom substituted on the benzene ring, this compound serves as a crucial building block
in the synthesis of various bioactive molecules.[1] The presence of fluorine can modulate
physicochemical properties such as lipophilicity, metabolic stability, and binding affinity, making
it a valuable moiety in drug design.[2][3] This guide provides a comprehensive overview of the
chemical properties, structure, experimental protocols, and key applications of 3-
Fluorobenzylamine for researchers and drug development professionals.

Chemical Properties and Structure

The physical and chemical properties of 3-Fluorobenzylamine are summarized below. It is
typically a colorless to pale yellow liquid and is noted to be air-sensitive.[1][4]

Physicochemical Properties
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Property Value Source(s)
Colorless to light yellow/orange

Appearance o [1][4]
clear liquid

Molecular Formula C7HsFN [11[415]

Molecular Weight 125.14 g/mol

N ) 174-175°C (at 760 mmHQg);

Boiling Point [1][4]
82°C (at 16 mmHg)

Melting Point -5°C [4]

Density 1.097 g/mL at 25°C [6]

Refractive Index

n20/D 1.514 - 1.52

[1](6]

Flash Point

71°C (159.8°F) - closed cup

[6]

Water Solubility

Soluble

[4]

pKa

8.35x0.10 (Predicted)

[7]

Storage

Store at 2 - 8°C under an inert

atmosphere

[1](8]

Structural and Identification Data
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Identifier Value Source(s)

IUPAC Name (3-fluorophenyl)methanamine [5]
m-Fluorobenzylamine, (3-

Synonyms ) [4]
Fluorophenyl)methylamine

CAS Number 100-82-3 [11[4115]

PubChem CID 66853 [1][5]

EINECS Number 202-891-3 [4]

MDL Number MFCD00008113 [1]
C1=CC(=CC(=C1)F)CN or

SMILES [4][6]
NCclcccc(F)cl
INChl=1S/C7H8FN/c8-7-3-1-2-

InChl [4][5]
6(4-7)5-9/h1-4H,5,9H2
QVSVMNXRLWSNGS-

InChiKey [4][5]

UHFFFAOYSA-N

Experimental Protocols

While specific synthesis procedures for 3-Fluorobenzylamine are proprietary, a general

methodology can be outlined based on common organic synthesis reactions for analogous

compounds, such as reductive amination of an aldehyde.

Synthesis via Reductive Amination (Hypothetical

Protocol)

This protocol describes a plausible synthesis route starting from 3-fluorobenzaldehyde.

* Reaction Setup: A three-necked round-bottomed flask is equipped with a magnetic stirrer, a

reflux condenser with a nitrogen inlet, and a dropping funnel.[9] The flask is charged with 3-

fluorobenzaldehyde and a suitable solvent, such as methanol.

o Ammonia Addition: An excess of an ammonia source (e.g., ammonium acetate or a solution

of ammonia in methanol) is added to the flask.
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» Formation of Imine: The mixture is stirred at room temperature to facilitate the formation of
the intermediate imine. The reaction can be monitored by Thin Layer Chromatography (TLC).

e Reduction: Once imine formation is significant, a reducing agent (e.g., sodium borohydride)
is added portion-wise while controlling the temperature with an ice bath.

e Quenching and Workup: After the reduction is complete (as monitored by TLC), the reaction
is carefully quenched by the slow addition of water. The methanol is removed under reduced
pressure.[10]

o Extraction: The resulting aqueous residue is extracted multiple times with a suitable organic
solvent, such as dichloromethane or ethyl acetate.[9] The combined organic layers are then
washed with brine.[9]

e Drying and Concentration: The organic phase is dried over an anhydrous drying agent like
magnesium sulfate, filtered, and concentrated by rotary evaporation to yield the crude 3-
Fluorobenzylamine.[9]

 Purification: The crude product can be purified by vacuum distillation to obtain the final
product with high purity.[10]

Analytical Methods for Characterization

To confirm the identity and purity of the synthesized 3-Fluorobenzylamine, a combination of
analytical techniques is employed:

e Gas Chromatography (GC): Used to determine the purity of the final product, often reported
as =97% or 298%.[1][6]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
o H NMR: Confirms the presence and arrangement of hydrogen atoms in the molecule.[11]
o 13C NMR: Identifies the carbon skeleton of the compound.[5]

o Mass Spectrometry (MS): Determines the molecular weight and fragmentation pattern,
confirming the molecular formula.[5]
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Infrared (IR) Spectroscopy: Identifies characteristic functional groups, such as the N-H and
C-F bonds.[5]

Applications in Research and Drug Development

3-Fluorobenzylamine is a valuable building block due to the unique properties imparted by the

fluorine atom.[1] Fluorine's high electronegativity can alter the pKa of nearby functional groups,

influence molecular conformation, and block metabolic oxidation sites, often leading to

improved pharmacokinetic profiles (e.g., enhanced bioavailability and stability).[2][3]

Core Applications

Pharmaceutical Development: It is a key intermediate in the synthesis of Active
Pharmaceutical Ingredients (APIs), particularly for drugs targeting neurological disorders and
cancer.[1][4] For example, it has been used in the synthesis of potent inhibitors of human
immunodeficiency virus (HIV) protease.[6] The improved metabolic stability and target-
binding affinity derived from the fluorine atom are highly desirable in medicinal chemistry.[1]

[2]

Agrochemicals: The compound is used to formulate more effective and potent pesticides and
herbicides.[1][4][12]

Material Science: It finds applications in creating advanced polymers and resins used in
specialized coatings and adhesives.[1]

Organic Synthesis Research: As a versatile building block, it allows chemists to explore
novel chemical reactions and synthetic pathways.[1]

Visualizations
Synthesis and Purification Workflow
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Caption: A logical workflow for the synthesis and purification of 3-Fluorobenzylamine.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b089504?utm_src=pdf-body-img
https://www.benchchem.com/product/b089504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Structure-Application Relationship

3-Fluorobenzylamine
(C7H8FN)

Key/ Structural Feqtures

Fluorine Atom Benzylamine Core

Resulting Physicochemical Effects

Modulated pKa & Enhanced Metabolic Improved Binding Versatile Reactive Handle
Lipophilicity Stability Affinity (Amine Group)

Primaky Applicatipns

Pharmaceuticals
(e.g., Neurological Drugs)

Agrochemicals
(Pesticides, Herbicides)

Organic Synthesis
Intermediate

Click to download full resolution via product page

Caption: The relationship between structure, properties, and applications of 3-
Fluorobenzylamine.

Safety and Handling

3-Fluorobenzylamine is classified as a corrosive substance that causes severe skin burns and
eye damage.[5] Appropriate personal protective equipment (PPE), including chemical safety
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goggles, gloves, and protective clothing, must be worn when handling this chemical.[8] It
should be stored in a dry, cool, well-ventilated place away from strong oxidizing agents and
acids.[8] In case of fire, carbon dioxide, dry chemical, or alcohol-resistant foam are
recommended extinguishing agents.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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